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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718

This document provides comprehensive, step-by-step guidance for the safe and compliant
disposal of Clethodim, a selective post-emergence herbicide. The procedures outlined are
intended for researchers, scientists, and drug development professionals to ensure the safe
handling and management of chemical waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to adhere to standard safety protocols.
Proper personal protective equipment (PPE) is mandatory to prevent exposure.

e Personal Protective Equipment (PPE): Always wear protective eyewear, a long-sleeved shirt,
long pants, shoes with socks, and chemical-resistant gloves (e.g., barrier laminate or viton =
14 mils).[1][2]

» Ventilation: Handle Clethodim and its waste in a well-ventilated area.[1]

o Emergency Equipment: Ensure an eyewash facility and a safety shower are readily
accessible in the work area.[1]

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or using the toilet.[1] Contaminated clothing should be removed immediately and
washed separately from other laundry.

Disposal of Unused or Excess Clethodim
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Improper disposal of excess pesticide is a violation of federal law. Never pour unused
Clethodim down drains, into surface water, or onto the ground.

Step-by-Step Procedure:

» Prioritize Use: The most effective disposal method is to use the product entirely according to
its labeled instructions. Avoid mixing more solution than is needed for an application.

o On-Site Disposal: If permitted by label instructions, excess pesticide spray, mixture, or
rinsate can be disposed of on-site.

o Approved Waste Facility: For unused or unwanted Clethodim concentrate, the primary
disposal method is to take it to an approved hazardous waste disposal facility.

e Local Guidance: Contact your state's Pesticide or Environmental Control Agency, the nearest
EPA Regional Office, or your local solid waste management authority for specific guidance
and to locate a designated household hazardous waste collection program.

Disposal of Empty Clethodim Containers
Empty containers are considered hazardous waste until properly cleaned. Never reuse an
empty pesticide container for any other purpose.

This procedure is critical for decontaminating containers prior to disposal.

« Initial Draining: Immediately after emptying the container, invert it over the application mix
tank or a collection vessel. Allow it to drain for at least 30 seconds after the flow has been
reduced to a drip.

o First Rinse: Fill the container one-quarter (25%) full with water.

o Agitation: Securely replace the cap and shake the container vigorously for at least 30
seconds to rinse all interior surfaces.

e Rinsate Collection: Pour the rinsate (the rinse water) into the application mix tank for use or
into a designated container for later disposal at an approved facility. Allow the container to
drain for another 30 seconds.
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» Repeat: Repeat the rinsing and collection steps (2 through 4) two more times.
o Final Preparation: After the final rinse, puncture the container to prevent reuse.
Disposal Options for Cleaned Containers:

e Recycling: Offer the clean, dry container for recycling if available. Programs like
drumMUSTER may accept eligible containers.

 Landfill/Incineration: If recycling is not an option, dispose of the empty container in a sanitary
landfill or by incineration, as permitted by state and local authorities. If burning is allowed,
stay out of the smoke.

Management and Disposal of Clethodim Spills

Immediate containment and cleanup are essential to prevent environmental contamination and
personnel exposure.

Step-by-Step Spill Response:

» Contain the Spill: Stop the source of the spill if it is safe to do so. For large spills, create a
dike around the spill using absorbent or impervious material like clay or sand to prevent it
from spreading.

e Absorb Liquid:

o Small Spills: Cover and absorb the spill with an inert material such as sand, vermiculite, or
other non-combustible absorbent.

o Large Spills: Recover as much free liquid as possible before applying absorbent material.

o Collect Waste: Scrape or shovel the absorbed material into a clearly labeled, suitable
container for disposal.

o Decontaminate Area: Clean the spill area thoroughly with water.

o Collect Wash Water: Use additional absorbent material to pick up the wash liquid and place it
in the disposal container. Minimize the use of water to prevent runoff into sewers or open
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bodies of water.

o Dispose of Waste: Dispose of the container with the collected spill material as hazardous
waste through an approved disposal facility.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the safe handling and disposal

of Clethodim.

Parameter Specification Purpose Source(s)
Fill container to 20- ] o
) o o Triple-Rinsing
Container Rinsing 25% capacity with
Protocol
water.
) o ] Shake for a minimum Triple-Rinsing
Rinse Agitation Time
of 10-30 seconds. Protocol
) o Allow to drain for 10- Triple-Rinsing
Post-Rinse Drain Time
30 seconds. Protocol

Glove

Material/Thickness

Barrier laminate or

Viton = 14 mils.

Personal Protective

Equipment

Reentry Interval (REI)

24 hours.

Worker Protection

After Application

Storage Temperature

5°C to 35°C (41°F to
95°F).

Maintain Product

Integrity

Clethodim Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Clethodim-related waste materials.
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Identify Clethodim Waste Type

Waste Type?
Empty Container [Excess Product Spill
Y Y Y
Tnple-Rlpse Container Can prod_uct be psed Spill Size?
Following Protocol per label instructions?
Container Cleaned Yes mall Large
A4
A, Y 1. Wear full PPE
o 1. Wear full PPE. il i
Recycling " o N 2. Dike to contain.
K Use Product According to Label No 2. Absorb with inert material. S 0
2
Available? 3. Collect in a sealed container. 3. Recover I|q_u|d, then absorb |_'es|due.
4. Collect in a sealed container.
No Yes
3 v | 2

D's‘)‘;fii': Iﬁ:’:":zit:"dﬂ" Recycle via Approved Program Dispose at Approved
3 (e.g., drumMUSTER) Hazardous Waste Facility
(as per local

Click to download full resolution via product page

Caption: Clethodim Waste Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Clethodim Disposal Protocol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606718#clethodim-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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